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nisamycin nisamycin
Brand Name: Vulcanchem
CAS No.: 150829-93-9
VCID: VC0119433
InChI: InChI=1S/C24H27NO6/c26-19(13-8-7-12-17-10-4-3-5-11-17)25-18-16-24(30,23-22(31-23)21(18)29)15-9-2-1-6-14-20(27)28/h1-2,6-9,12-17,22-23,30H,3-5,10-11H2,(H,25,26)(H,27,28)/b2-1+,12-7+,13-8+,14-6+,15-9+/t22-,23-,24+/m0/s1
SMILES: C1CCC(CC1)C=CC=CC(=O)NC2=CC(C3C(C2=O)O3)(C=CC=CC=CC(=O)O)O
Molecular Formula: C24H27NO6
Molecular Weight: 425.5 g/mol

nisamycin

CAS No.: 150829-93-9

Main Products

VCID: VC0119433

Molecular Formula: C24H27NO6

Molecular Weight: 425.5 g/mol

nisamycin - 150829-93-9

CAS No. 150829-93-9
Product Name nisamycin
Molecular Formula C24H27NO6
Molecular Weight 425.5 g/mol
IUPAC Name (2E,4E,6E)-7-[(1S,2R,6R)-4-[[(2E,4E)-5-cyclohexylpenta-2,4-dienoyl]amino]-2-hydroxy-5-oxo-7-oxabicyclo[4.1.0]hept-3-en-2-yl]hepta-2,4,6-trienoic acid
Standard InChI InChI=1S/C24H27NO6/c26-19(13-8-7-12-17-10-4-3-5-11-17)25-18-16-24(30,23-22(31-23)21(18)29)15-9-2-1-6-14-20(27)28/h1-2,6-9,12-17,22-23,30H,3-5,10-11H2,(H,25,26)(H,27,28)/b2-1+,12-7+,13-8+,14-6+,15-9+/t22-,23-,24+/m0/s1
Standard InChIKey BUSGWUFLNHIBPT-XYBORKQMSA-N
Isomeric SMILES C1CCC(CC1)/C=C/C=C/C(=O)NC2=C[C@@]([C@@H]3[C@H](C2=O)O3)(/C=C/C=C/C=C/C(=O)O)O
SMILES C1CCC(CC1)C=CC=CC(=O)NC2=CC(C3C(C2=O)O3)(C=CC=CC=CC(=O)O)O
Canonical SMILES C1CCC(CC1)C=CC=CC(=O)NC2=CC(C3C(C2=O)O3)(C=CC=CC=CC(=O)O)O
Synonyms nisamycin
PubChem Compound 6444288
Last Modified Nov 11 2021
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